Cas no 1263177-18-9 (2-bromo-5,6-dihydro-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylic acid)

• Product Name: 2-bromo-5,6-dihydro-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylic acid
• CAS No: 1263177-18-9
• MF: C₆H₅BrN₂O₂S
• MW: 249.085098981857
• CID: 4565929
• Update Time: 2025-06-13

2-bromo-5,6-dihydro-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5,6-dihydro-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylic acid

• Inchi： 1S/C6H5BrN2O2S/c7-6-9-2-1-3(5(10)11)8-4(2)12-6/h3,8H,1H2,(H,10,11)
• InChI Key： WXUZFMPZRIQDOC-UHFFFAOYSA-N
• SMILES： S1C2NC(C(O)=O)CC=2N=C1Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Additional information on 2-bromo-5,6-dihydro-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylic acid

Research Brief on 2-bromo-5,6-dihydro-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylic acid (CAS: 1263177-18-9)

The compound 2-bromo-5,6-dihydro-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylic acid (CAS: 1263177-18-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold combines a pyrrolo-thiazole core with a carboxylic acid functionality, making it a versatile intermediate for the synthesis of bioactive molecules. Recent studies have explored its role as a key building block in the development of kinase inhibitors, antimicrobial agents, and other pharmacologically relevant compounds.

One of the most notable applications of this compound is its use in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-bromo-5,6-dihydro-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylic acid exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), particularly CDK2 and CDK9. The bromo-substitution at the 2-position was found to be crucial for binding affinity, while the carboxylic acid moiety allowed for further derivatization to optimize pharmacokinetic properties.

In addition to its kinase inhibitor potential, this compound has shown promise in antimicrobial research. A recent preprint on bioRxiv reported that novel analogs derived from 1263177-18-9 displayed significant activity against drug-resistant strains of Staphylococcus aureus, with minimum inhibitory concentrations (MICs) in the low micromolar range. The mechanism of action appears to involve disruption of bacterial cell wall biosynthesis, although further studies are needed to fully elucidate the molecular targets.

The synthetic accessibility of 2-bromo-5,6-dihydro-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylic acid has also been improved through recent methodological advances. A 2024 publication in Organic Letters described a novel one-pot synthesis route that significantly increases yield (up to 78%) while reducing the number of purification steps. This development is particularly important for scaling up production for preclinical studies and potential commercialization.

From a structural perspective, computational modeling studies have revealed that the rigid, planar nature of the pyrrolo-thiazole core contributes to favorable binding interactions with various biological targets. Density functional theory (DFT) calculations suggest that the bromine atom participates in halogen bonding with protein residues, while the carboxylic acid group forms critical hydrogen bonds. These insights are guiding the rational design of next-generation derivatives with improved selectivity and potency.

Looking forward, several pharmaceutical companies have included 1263177-18-9 in their fragment-based drug discovery libraries. Its relatively small molecular weight (246.11 g/mol) and good solubility properties make it an attractive starting point for lead optimization campaigns. Current research efforts are focusing on developing prodrug versions to improve oral bioavailability and tissue distribution of derivatives.

In conclusion, 2-bromo-5,6-dihydro-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylic acid represents a promising scaffold with diverse therapeutic potential. The recent surge in publications and patents featuring this compound suggests it will continue to be an important tool in medicinal chemistry research. Future directions likely include expansion into new target classes and exploration of its potential in combination therapies.